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Compound of Interest

Compound Name: SSR180711

Cat. No.: B1242869 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of chemical compounds is a critical component of laboratory safety and

operational integrity. This document provides essential, step-by-step guidance for the safe

disposal of SSR180711, a potent and selective partial agonist for the α7 subtype of neural

nicotinic acetylcholine receptors. Adherence to these procedures is vital to ensure a safe

laboratory environment and compliance with regulatory standards.

Chemical and Physical Properties of SSR180711
A thorough understanding of the chemical and physical properties of SSR180711 is the first

step toward safe handling and disposal. This data is summarized in the table below.

Property Value

Chemical Formula C₁₄H₁₇BrN₂O₂

Molecular Weight 325.21 g/mol

Appearance Solid

Class
Brominated Heterocyclic Compound, Phenoxy

Compound

CAS Number 298198-52-4[1]
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Experimental Protocols: Proper Disposal Procedure
for SSR180711
Due to its classification as a brominated heterocyclic organic compound, SSR180711 requires

specific disposal methods. It is imperative to avoid drain or general trash disposal. The

following protocol outlines the mandatory steps for its safe disposal.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant

gloves (nitrile or neoprene) when handling SSR180711.

2. Waste Segregation:

SSR180711 is a halogenated organic compound due to the presence of bromine.[1]

It must be segregated into a designated, clearly labeled "Halogenated Organic Waste"

container.

Do not mix with non-halogenated organic waste, acidic waste, or basic waste to prevent

unintended chemical reactions.

3. Waste Collection:

Collect all solid waste containing SSR180711, including contaminated lab supplies (e.g.,

weighing paper, pipette tips), in the designated halogenated waste container.

For solutions of SSR180711, pour the liquid waste into the designated "Halogenated Organic

Liquid Waste" container.

Ensure the waste container is properly sealed to prevent the release of vapors.

4. Storage:

Store the sealed halogenated waste container in a well-ventilated, designated satellite

accumulation area.
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The storage area should be away from heat sources and incompatible materials.

5. Disposal:

Arrange for the pickup and disposal of the halogenated waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Visualizing the Disposal Workflow
To further clarify the proper disposal pathway for SSR180711, the following workflow diagram

has been created.
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Step 1: Preparation

Step 2: Waste Identification & Segregation

Step 3: Collection & Storage

Step 4: Final Disposal

Wear Appropriate PPE
(Goggles, Lab Coat, Gloves)

Identify SSR180711 Waste
(Solid or Liquid)

Is it a Halogenated Organic Compound?

Yes

Segregate into 'Halogenated
Organic Waste' Container

 SSR180711 contains Bromine 

Collect Waste in a Labeled,
Sealable Container

Store in a Designated Satellite
Accumulation Area

Contact Environmental Health & Safety (EHS)
or Licensed Waste Contractor

Proper Disposal According to
Regulations

Click to download full resolution via product page

Caption: Workflow for the proper disposal of SSR180711.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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